Cas no 1228878-59-8 (1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride)
1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride
-
1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P992753-10mg |
[1-(Pyridin-4-yl)cyclopropyl]methanamine Dihydrochloride |
1228878-59-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P992753-50mg |
[1-(Pyridin-4-yl)cyclopropyl]methanamine Dihydrochloride |
1228878-59-8 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P992753-100mg |
[1-(Pyridin-4-yl)cyclopropyl]methanamine Dihydrochloride |
1228878-59-8 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-122034-0.05g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 0.05g |
$278.0 | 2023-06-08 | |
| Enamine | EN300-122034-0.1g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 0.1g |
$416.0 | 2023-06-08 | |
| Enamine | EN300-122034-0.25g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 0.25g |
$594.0 | 2023-06-08 | |
| Enamine | EN300-122034-0.5g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 0.5g |
$936.0 | 2023-06-08 | |
| Enamine | EN300-122034-1.0g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 1g |
$1200.0 | 2023-06-08 | |
| Enamine | EN300-122034-2.5g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 2.5g |
$2351.0 | 2023-06-08 | |
| Enamine | EN300-122034-5.0g |
[1-(pyridin-4-yl)cyclopropyl]methanamine dihydrochloride |
1228878-59-8 | 95% | 5g |
$3479.0 | 2023-06-08 |
1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride
Introduction to 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride (CAS No: 1228878-59-8)
1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride, identified by its CAS number 1228878-59-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyridine moiety linked to a cyclopropyl group and terminated with an amine functional group, has garnered attention due to its structural novelty and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.
The structural framework of 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride positions it as a versatile scaffold for designing molecules that interact with biological targets. The presence of the pyridine ring suggests potential interactions with proteins and enzymes, while the rigid cyclopropyl group can influence binding affinity and selectivity. These features make the compound an attractive starting point for exploring novel therapeutic interventions.
In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems. The pyridine moiety is commonly found in bioactive compounds that interact with receptors and transporters in the central nervous system. By incorporating this group into a cyclopropyl backbone, researchers aim to create molecules with enhanced pharmacological properties. Preliminary studies suggest that derivatives of this class may exhibit effects on pathways relevant to neurological disorders, making them promising candidates for further exploration.
The synthesis of 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group, in particular, demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex structures, facilitating their use in downstream applications.
One of the key advantages of using 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride in research is its flexibility as a molecular building block. Researchers can modify various functional groups within the molecule to tailor its biological activity. For instance, substituents on the pyridine ring can be altered to fine-tune interactions with specific targets. This adaptability allows for the rapid screening of numerous derivatives, accelerating the discovery process.
Recent studies have highlighted the potential of this compound class in addressing neurological and psychiatric disorders. The amine functionality provides a site for further derivatization, enabling the creation of molecules with specific pharmacological profiles. By leveraging computational modeling and high-throughput screening techniques, researchers can identify lead compounds that exhibit desired therapeutic effects.
The dihydrochloride salt form of 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride offers several practical benefits in experimental settings. Improved solubility enhances its suitability for in vitro assays, while increased stability ensures reliable results across multiple experiments. These properties make it an ideal candidate for both academic research and industrial development.
As our understanding of biological systems continues to evolve, compounds like 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride will play an increasingly important role in drug discovery. Their unique structural features and potential biological activities position them as valuable tools for exploring new therapeutic strategies. Continued investigation into this class of molecules promises to yield insights that could lead to breakthroughs in medicine.
The future directions for research on 1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride include exploring its interactions with various biological targets and evaluating its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in unlocking its full therapeutic potential. With ongoing advancements in chemical biology and medicinal chemistry, this compound is poised to make significant contributions to the field.
1228878-59-8 (1-(Pyridin-4-yl)cyclopropylmethanamine Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)